5-Chloro-7-methylimidazo[1,2-a]pyridine

• IUPAC Name: 5-chloro-7-methylimidazo[1,2-a]pyridine
• InChI: InChI=1S/C8H7ClN2/c1-6-4-7(9)11-3-2-10-8(11)5-6/h2-5H,1H3
• InChI Key: NTWNHFNOCJBFAE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=NC=CN2C(=C1)Cl
• Molecular Formula: C8H7ClN2
• Molecular Weight: 166.61 g/mol

Description

5-Chloro-7-methylimidazo[1,2-a]pyridine is a chemical compound with the molecular formula C8H7ClN2. It has a molecular weight of 166.61. This compound is recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines, including 5-Chloro-7-methylimidazo[1,2-a]pyridine, has been achieved through various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions.

Molecular Structure Analysis

The InChI code for 5-Chloro-7-methylimidazo[1,2-a]pyridine is 1S/C8H7ClN2/c1-6-4-7(9)11-3-2-10-8(11)5-6/h2-5H,1H3.

Physical And Chemical Properties Analysis

5-Chloro-7-methylimidazo[1,2-a]pyridine is a yellow to brown solid at room temperature.

Scientific Research Applications

Antituberculosis Agents

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Anticancer Agents

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Antileishmanial Agents

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Anticonvulsant Agents

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Antimicrobial Agents

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Antiviral Agents

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Optoelectronic Devices

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Laser Dyes

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Safety and Hazards

The safety information for 5-Chloro-7-methylimidazo[1,2-a]pyridine indicates that it may be harmful if swallowed, in contact with skin, or if inhaled. It is recommended to avoid breathing dust, fume, gas, mist, vapors, or spray. Use only outdoors or in a well-ventilated area. Keep away from heat, sparks, open flames, or hot surfaces.

Future Directions

Imidazo[1,2-a]pyridine, an important fused bicyclic 5,6 heterocycle, has been recognized for its wide range of applications in medicinal chemistry. A few examples of imidazo[1,2-a]pyridine exhibit significant activity against MDR-TB and XDR-TB, indicating potential future directions for the development of new TB drugs.

Mechanism of Action

Target of Action

5-Chloro-7-methylimidazo[1,2-a]pyridine is an analogue of the imidazo[1,2-a]pyridine class of compounds . These compounds have been recognized as important agents against tuberculosis (TB), exhibiting significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB) .

Mode of Action

It is known that imidazo[1,2-a]pyridine analogues interact with their targets in a way that results in a significant reduction of bacterial load .

Biochemical Pathways

Given its significant activity against mdr-tb and xdr-tb, it is likely that it interferes with key biochemical pathways in these bacteria .

Pharmacokinetics

Other imidazo[1,2-a]pyridine analogues have shown pharmacokinetic and safety profiles compatible with once-daily dosing .

Result of Action

The result of the action of 5-Chloro-7-methylimidazo[1,2-a]pyridine is a significant reduction in bacterial load. In an acute TB mouse model, treatment with an imidazo[1,2-a]pyridine analogue resulted in a 90%, 99%, and 99.9% reduction of bacterial load when treated with 0.4, 2.0, and 10.0 mg kg −1 doses, respectively, after 4 weeks of treatment .